Cas no 101482-14-8 (2-Naphthalenecarbothioic acid)

2-Naphthalenecarbothioic acid Properties

Names and Identifiers

• 2-Naphthalenecarbothioic acid
• NSC-109126
• NSC109126
• SCHEMBL1479594
• SCHEMBL8713874
• naphthalene-2-carbothioic S-acid
• 101482-14-8
• +Expand

• InChIKey： MYWDCYJGMMRNCL-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H8OS/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H,12,13)
• SMILES： C1=CC=C2C=C(C=CC2=C1)C(=O)S

Computed Properties

• Exact Mass: 188.02964
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.02958605g/mol
• Heavy Atom Count: 13
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 20.23